2-[2-[4-[(2-Cyanoethyl)ethylamino]-O-tolyl]vinyl]-1,3,3-trimethyl-3H-indolium acetate

Specification

• CAS No.: 84012-51-1
• Molecular Formula: C25H30N3.C2H3O2; C27H33N3O2
• Molecular Weight: 431.6 g/mol
• IUPAC Name: 3-[N-ethyl-3-methyl-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]anilino]propanenitrile;acetate
• Standard InChI: InChI=1S/C25H30N3.C2H4O2/c1-6-28(17-9-16-26)21-14-12-20(19(2)18-21)13-15-24-25(3,4)22-10-7-8-11-23(22)27(24)5;1-2(3)4/h7-8,10-15,18H,6,9,17H2,1-5H3;1H3,(H,3,4)/q+1;/p-1
• Standard InChI Key: BKLVTRULGQWEOL-UHFFFAOYSA-M
• Isomeric SMILES: CCN(CCC#N)C1=CC(=C(C=C1)/C=C/C2=[N+](C3=CC=CC=C3C2(C)C)C)C.CC(=O)[O-]
• Canonical SMILES: CCN(CCC#N)C1=CC(=C(C=C1)C=CC2=[N+](C3=CC=CC=C3C2(C)C)C)C.CC(=O)[O-]

Introduction

2-[2-[4-[(2-Cyanoethyl)ethylamino]-O-tolyl]vinyl]-1,3,3-trimethyl-3H-indolium acetate is a complex organic compound belonging to the class of indolium salts. It features a unique structure characterized by a trimethylindolium core, an ethylamino group, and a cyanoethyl substituent. This compound is notable for its potential applications in various fields, including medicinal chemistry, dye chemistry, and materials science.

Synthesis and Preparation

The synthesis of 2-[2-[4-[(2-Cyanoethyl)ethylamino]-O-tolyl]vinyl]-1,3,3-trimethyl-3H-indolium acetate typically involves several steps. The process may utilize solvents such as dimethylformamide or acetonitrile to optimize reaction conditions. Specific reagents and conditions can vary based on the desired yield and purity of the final product.

Dye Chemistry and Materials Science

• This compound is particularly noted for its role in organic synthesis and as a fluorescent dye.

• Its applications span multiple disciplines, including dye chemistry, where it serves as a colorant or fluorescent agent.

Medicinal Chemistry

• Interaction studies involving this compound may focus on its binding affinity with biological targets or its interactions with other chemical species.

• Key areas include medicinal chemistry, where its unique structure may confer distinctive chemical and biological properties.

Hazard Information

• Signal Word: Danger

• Hazard Statements: H318 (Causes serious eye damage), H412 (Harmful to aquatic life with long-lasting effects).

• Precautionary Statements: P273 (Avoid release to the environment), P501 (Dispose of contents/container to an approved waste disposal plant), P280 (Wear protective gloves/eye protection), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call a poison center or doctor/physician).

Comparison with Similar Compounds

Compound Name	Structure Features	Unique Properties
1-Methylindole	Methyl group at position 1	Simpler structure; basic indole framework
4-Dimethylaminobenzaldehyde	Dimethylamino group attached to benzaldehyde	Used in dye synthesis; lacks indolium core
3H-Indolium Chloride	Chloride salt of an indolium derivative	Different substituent; used in different applications
2-[2-[4-[(2-Cyanoethyl)ethylamino]-O-tolyl]vinyl]-1,3,3-trimethyl-3H-indolium acetate	Trimethylindolium core, ethylamino group, cyanoethyl substituent	Unique combination of functional groups; potential in medicinal chemistry and materials science

Future Research Directions

Future studies could focus on optimizing synthesis conditions to improve yield and purity, as well as exploring its interactions with biological systems to uncover potential therapeutic applications. Additionally, investigating its stability and fluorescence properties under different conditions could enhance its utility in materials science.